56-65-5

Adenosine-5'-triphosphate

In Stock

• CAS RN:
• 56-65-5

• Formula:
• C10H16N5O13P3

• InChI:
• InChI=1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1

• InChIKey:
• ZKHQWZAMYRWXGA-KQYNXXCUSA-N

• Adenosine Triphosphate is an adenine nucleotide comprised of three phosphate groups esterified to the sugar moiety, found in all living cells. Adenosine triphosphate is involved in energy production for metabolic processes and RNA synthesis. In addition, this substance acts as a neurotransmitter. In cancer studies, adenosine triphosphate is synthesized to examine its use to decrease weight loss and improve muscle strength.
  Adenosine triphosphate, also known as ATP or atriphos, belongs to the class of organic compounds known as purine ribonucleoside triphosphates. These are purine ribobucleotides with a triphosphate group linked to the ribose moiety. Adenosine triphosphate is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenosine triphosphate is slightly soluble (in water) and an extremely strong acidic compound (bas...

4-(2-Chloro-1,1,2-trifluoroethoxy)chlorobenzene

In Stock

• CAS RN:
• 456-65-5

• Formula:
• C8H5Cl2F3O

• InChI:
• InChI=1S/C8H5Cl2F3O/c9-5-1-3-6(4-2-5)14-8(12,13)7(10)11/h1-4,7H

• InChIKey:
• UWNCZHLUYGVKGU-UHFFFAOYSA-N

• 4-(2-Chloro-1,1,2-trifluoroethoxy)chlorobenzene is a useful research compound. Its molecular formula is C8H5Cl2F3O and its molecular weight is 245.02 g/mol. The purity is usually 95%.

4-Bromo-3-fluoroaniline

In Stock

• CAS RN:
• 656-65-5

• Formula:
• C6H5BrFN

• InChI:
• InChI=1S/C6H5BrFN/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2

• InChIKey:
• YTMVYYAKOPIJCZ-UHFFFAOYSA-N

• 4-Bromo-3-fluoroaniline, also known as 4-Bromo-3-fluoroaniline, is a useful research compound. Its molecular formula is C6H5BrFN and its molecular weight is 190.01 g/mol. The purity is usually 95%.

1-tert-butyl 4-methyl (2Z)-but-2-enedioate

In Stock

• CAS RN:
• 55556-65-5

• Formula:
• C9H14O4

• 1-tert-butyl 4-methyl (2Z)-but-2-enedioate is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.2. The purity is usually 95%.

(2h-3,4-Dihydrobenzopyran-5-yl)methanol

• CAS RN:
• 209256-65-5

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c11-7-8-3-1-5-10-9(8)4-2-6-12-10/h1,3,5,11H,2,4,6-7H2

• InChIKey:
• LHBHHHXOXYNAGU-UHFFFAOYSA-N

• (2h-3,4-Dihydrobenzopyran-5-yl)methanol is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.

Methyl 2-amino-4-(2-naphthyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 351156-65-5

• Formula:
• C16H13NO2S

• InChI:
• InChI=1S/C16H13NO2S/c1-19-16(18)14-13(9-20-15(14)17)12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,17H2,1H3

• InChIKey:
• BIYRKJXNKALMOE-UHFFFAOYSA-N

• Methyl 2-amino-4-(2-naphthyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H13NO2S and its molecular weight is 283.35. The purity is usually 95%.

(S)-2-((tert-Butoxycarbonyl)amino)-5,5,5-trifluoropentanoic acid

Usually In Stock

• CAS RN:
• 453556-65-5

• Formula:
• C10H16F3NO4

• InChI:
• InChI=1S/C10H16F3NO4/c1-9(2,3)18-8(17)14-6(7(15)16)4-5-10(11,12)13/h6H,4-5H2,1-3H3,(H,14,17)(H,15,16)/t6-/m0/s1

• InChIKey:
• YRXRZBPEGLIKRH-LURJTMIESA-N

• (S)-2-((tert-Butoxycarbonyl)amino)-5,5,5-trifluoropentanoic acid is a useful research compound. Its molecular formula is C10H16F3NO4 and its molecular weight is 271.23 g/mol. The purity is usually 95%.

ethyl 4-[3-(2-amino-2-oxoethyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-9-yl]benzoate

Usually In Stock

• CAS RN:
• 893956-65-5

• Formula:
• C20H22N6O5

• InChI:
• InChI=1S/C20H22N6O5/c1-3-31-18(29)12-5-7-13(8-6-12)24-9-4-10-25-15-16(22-19(24)25)23(2)20(30)26(17(15)28)11-14(21)27/h5-8H,3-4,9-11H2,1-2H3,(H2,21,27)

• InChIKey:
• WWNOWNJBWMXYIJ-UHFFFAOYSA-N

• Ethyl 4-[3-(2-amino-2-oxoethyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-9-yl]benzoate is a useful research compound. Its molecular formula is C20H22N6O5 and its molecular weight is 426.433. The purity is usually 95%.

Ethyl 5-cyclopentylisoxazole-3-carboxylate

In Stock

• CAS RN:
• 908856-65-5

• Formula:
• C11H15NO3

• InChI:
• InChI=1S/C11H15NO3/c1-2-14-11(13)9-7-10(15-12-9)8-5-3-4-6-8/h7-8H,2-6H2,1H3

• InChIKey:
• XPYFYLQXHWVEDS-UHFFFAOYSA-N

• Ethyl 5-cyclopentylisoxazole-3-carboxylate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.245. The purity is usually 95%.

2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(thiophen-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 953956-65-5

• Formula:
• C17H15BrN2OS3

• InChI:
• InChI=1S/C17H15BrN2OS3/c18-13-5-3-12(4-6-13)10-23-17-20-14(11-24-17)8-16(21)19-9-15-2-1-7-22-15/h1-7,11H,8-10H2,(H,19,21)

• InChIKey:
• MFHRVAPSBFHESM-UHFFFAOYSA-N

• 2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C17H15BrN2OS3 and its molecular weight is 439.4. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-phenylbutyrophenone

In Stock

• CAS RN:
• 898756-65-5

• Formula:
• C22H26O3

• InChI:
• InChI=1S/C22H26O3/c1-22(2)15-24-21(25-16-22)10-6-9-20(23)19-13-11-18(12-14-19)17-7-4-3-5-8-17/h3-5,7-8,11-14,21H,6,9-10,15-16H2,1-2H3

• InChIKey:
• AAQVERIESLUTEL-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-4'-phenylbutyrophenone is a useful research compound. Its molecular formula is C22H26O3 and its molecular weight is 338.4 g/mol. The purity is usually 95%.

N'-hydroxy-5-methoxypyridine-2-carboximidamide

In Stock

• CAS RN:
• 327056-65-5

• Formula:
• C7H9N3O2

• InChI:
• InChI=1S/C7H9N3O2/c1-12-5-2-3-6(9-4-5)7(8)10-11/h2-4,11H,1H3,(H2,8,10)

• InChIKey:
• ORAOLRMCSKVOSJ-UHFFFAOYSA-N

• N'-hydroxy-5-methoxypyridine-2-carboximidamide is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.

2-[4-(Trifluoromethyl)phenyl]ethene-1-sulfonyl chloride

In Stock

• CAS RN:
• 929256-65-5

• Formula:
• C9H6ClF3O2S

• InChI:
• InChI=1S/C9H6ClF3O2S/c10-16(14,15)6-5-7-1-3-8(4-2-7)9(11,12)13/h1-6H

• InChIKey:
• REBMFKYPZPZKKL-UHFFFAOYSA-N

• 2-[4-(Trifluoromethyl)phenyl]ethene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C9H6ClF3O2S and its molecular weight is 270.66 g/mol. The purity is usually 95%.

N-(2-Ethyl-1,3-benzothiazol-6-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-65-5

• Formula:
• C12H12N2OS

• InChI:
• InChI=1S/C12H12N2OS/c1-3-11(15)13-8-5-6-9-10(7-8)16-12(4-2)14-9/h3,5-7H,1,4H2,2H3,(H,13,15)

• InChIKey:
• DFPJYHHRXRDEHU-UHFFFAOYSA-N

• N-(2-Ethyl-1,3-benzothiazol-6-yl)prop-2-enamide is a useful research compound. Its molecular formula is C12H12N2OS and its molecular weight is 232.3. The purity is usually 95%.

1-(2-chlorobenzenesulfonyl)-3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidine

In Stock

• CAS RN:
• 2549056-65-5

• Formula:
• C19H20ClN5O3S

• InChI:
• InChI=1S/C19H20ClN5O3S/c20-15-3-1-2-4-16(15)29(26,27)24-10-9-13(11-24)12-28-18-8-7-17-21-22-19(14-5-6-14)25(17)23-18/h1-4,7-8,13-14H,5-6,9-12H2

• InChIKey:
• IVOIHBICJICFAA-UHFFFAOYSA-N

• 1-(2-chlorobenzenesulfonyl)-3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidine is a useful research compound. Its molecular formula is C19H20ClN5O3S and its molecular weight is 433.9 g/mol. The purity is usually 95%.

Beta-D-Erythrofuranosyl-Adenosine

• CAS RN:
• 123333-51-7; 51963-61-2; 56-65-5; 987-65-5

• Formula:
• C9H11N5O3

• InChI:
• InChI=1S/C9H11N5O3/c10-7-5-8(12-2-11-7)14(3-13-5)9-6(16)4(15)1-17-9/h2-4,6,9,15-16H,1H2,(H2,10,11,12)/t4-,6-,9-/m1/s1

• InChIKey:
• DTGVOXMKTYPSSO-NVMQTXNBSA-N

• Beta-D-Erythrofuranosyl-Adenosine is a useful research compound. Its molecular formula is C9H11N5O3 and its molecular weight is 237.219. The purity is usually 95%.